Cas no 65466-30-0 (3H-1,5-Benzodiazepine, 7-chloro-3-nitro-)

• Product name: 3H-1,5-Benzodiazepine, 7-chloro-3-nitro-
• CAS No: 65466-30-0
• MF: C₉H₆ClN₃O₂
• MW: 223.615840435028
• CID: 1698947
• PubChem ID: 85928741

3H-1,5-Benzodiazepine, 7-chloro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,5-Benzodiazepine, 7-chloro-3-nitro-
• 65466-30-0
• 7-Chloro-3-nitro-3H-1,5-benzodiazepine
• DTXSID701284325

• Inchi： InChI=1S/C9H6ClN3O2/c10-6-1-2-8-9(3-6)12-5-7(4-11-8)13(14)15/h1-5,7H
• InChI Key： NERUWSHWPGXASD-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1Cl)N=CC(C=N2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.01498
• Monoisotopic Mass: 223.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 67.86